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Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B1352304

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of C.l. Disperse Red 17
against a selection of alternative red disperse dyes commonly used in the textile industry. The
following data, compiled from various industry sources, is intended to assist researchers and
scientists in selecting the appropriate dye for their specific applications, considering key
performance indicators such as fastness to light, washing, and heat.

Quantitative Performance Data

The following tables summarize the fastness properties of Disperse Red 17 and its alternatives
when applied to polyester, a common synthetic fiber for disperse dyes. Fastness is graded on a
scale of 1 to 5 for washing, rubbing, and sublimation, with 5 representing the best performance.
Light fastness is rated on a scale of 1 to 8, with 8 indicating the highest resistance to fading.

Table 1: Fastness Properties of C.I. Disperse Red 17
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Fastness Property Test Standard Rating
Light Fastness ISO 105-B02 4
Washing Fastness (Color
ISO 105-C06 4-5

Change)
Washing Fastness (Staining) ISO 105-C06 5
Perspiration Fastness

o ISO 105-E04 5
(Staining)
Ironing/Sublimation Fastness ISO 105-P0O1 4-5

Table 2: Comparative Fastness Properties of Alternative Red Disperse Dyes on Polyester

Wash . .
) Sublimation . )
Light Fastness Rubbing Rubbing
Fastness
C.l. Name Fastness (Color o Fastness Fastness
(Staining)
(1-8) Change) (1- (Dry) (1-5) (Wet) (1-5)
(1-5)
5)
Disperse Red
4-5 5 4 - -
1
Disperse Red
5-6 4 34 4 3-4
60
Disperse Red
5-6 5 4 - -
73
Disperse Red
6-7 4-5 4 4 4
82
Disperse Red
6-7 4-5 4 4-5 4
86
Disperse Red
7-8 5 5 - -
167
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Note: A hyphen (-) indicates that specific data was not readily available in the searched
resources. Fastness properties can vary depending on the specific substrate, dyeing process,
and depth of shade.

Experimental Protocols

The performance data presented in this guide is based on standardized testing methodologies
to ensure comparability and reproducibility. The following are detailed protocols for the key
experiments cited.

Light Fastness (ISO 105-B02)

This test evaluates the resistance of the color of textiles to the action of an artificial light source
that simulates natural daylight (D65) using a xenon arc lamp.[1][2][3][4][5]

o Apparatus: Xenon arc lamp apparatus, lightfastness standards (Blue Wool Scale), grey scale
for assessing color change.

e Procedure:

o A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue
Wool standards (rated 1-8).

o The samples and standards are exposed to the light from the xenon arc lamp under
controlled conditions of temperature and humidity.

o The exposure is continued until a specified amount of fading has occurred on the test
specimen or the standards.

o The light fastness of the specimen is assessed by comparing the change in its color with
that of the Blue Wool standards. The rating is the number of the Blue Wool standard that
shows a similar degree of fading.

Wash Fastness (AATCC Test Method 61 / ISO 105-C06)

This test is designed to determine the resistance of the color of textiles to domestic or
commercial laundering procedures. It simulates the effect of five home launderings in a single
accelerated test.
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e Apparatus: A suitable washing machine (e.g., Launder-Ometer), stainless steel canisters,
stainless steel balls (for mechanical action), multifiber adjacent fabric, grey scale for
assessing color change and staining.

e Procedure:
o A specimen of the dyed fabric is stitched to a multifiber test fabric.

o The composite specimen is placed in a stainless steel container with a specified detergent
solution and stainless steel balls.

o The container is then agitated in the laundering apparatus at a specified temperature and
for a set duration (typically 45 minutes).

o After washing, the sample is rinsed and dried.

o The change in color of the dyed specimen is evaluated using the Gray Scale for Color
Change, and the staining on each fiber of the multifiber fabric is assessed using the Gray
Scale for Staining.

Sublimation Fastness (ISO 105-P01 / AATCC Test
Method 117)

This test assesses the resistance of the color of textiles to sublimation, which is the tendency of
some dyes to vaporize when heated and then deposit on adjacent materials.

o Apparatus: A heat press or a suitable heating device capable of maintaining a constant
temperature, undyed polyester fabric, grey scale for assessing staining.

e Procedure:
o A specimen of the dyed textile is placed between two pieces of undyed polyester fabric.

o The composite sample is placed in the heating device and subjected to a specified
temperature (e.g., 150°C, 180°C, or 210°C) and pressure for a set time (e.g., 30 seconds).

o After heating, the sample is removed and allowed to cool.
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o The degree of staining on the undyed polyester fabrics is assessed using the grey scale
for staining.

Crocking (Rubbing) Fastness (ISO 105-X12)

This test measures the transfer of color from the surface of a colored textile to other surfaces
by rubbing.

o Apparatus: Crockmeter, standard white cotton rubbing cloth, grey scale for assessing
staining.

e Procedure:
o A specimen of the dyed textile is mounted on the base of the crockmeter.
o Adry, standard white cotton cloth is mounted on the rubbing finger of the crockmeter.

o The rubbing finger is moved back and forth across the test specimen for a specified
number of cycles (typically 10) with a constant downward force.

o The amount of color transferred to the white rubbing cloth is assessed using the grey
scale for staining.

[¢]

The procedure is repeated with a wet rubbing cloth.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the comparative performance
evaluation of disperse dyes.
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Caption: Workflow for Comparative Performance Evaluation of Disperse Dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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